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Compound of Interest

Compound Name:
3-Bromo-5-

hydroxybenzenesulfonamide

Cat. No.: B13524657

Get Quote

As researchers and drug development professionals, our work often involves synthesizing or

handling novel chemical entities for which comprehensive safety data may not yet be widely

available. 3-Bromo-5-hydroxybenzenesulfonamide is one such compound. While it holds

potential as a building block in medicinal chemistry, the absence of a formally published Safety

Data Sheet (SDS) necessitates a proactive, evidence-based approach to its safe handling.

This guide is structured to provide a robust safety framework for laboratory personnel. By

analyzing the known hazards of structurally analogous compounds, we can infer a probable

hazard profile and establish rigorous handling protocols. This document moves beyond a

simple checklist, explaining the scientific rationale behind each recommendation to ensure a

culture of safety and integrity in the laboratory.

Section 1: Chemical Identification and Physical
Properties
A precise understanding of a compound's identity is the foundation of chemical safety.
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Property Value Source

Chemical Name
3-Bromo-5-

hydroxybenzenesulfonamide
[1]

CAS Number 1243365-25-4 [1][2]

Molecular Formula C₆H₆BrNO₃S [1][2]

Molecular Weight 252.09 g/mol [1][2]

SMILES
BrC=1C=C(C=C(C1)O)S(=O)

(=O)N
[2]

Purity (Typical) ≥95% [2]

Section 2: Inferred Hazard Assessment and
Classification
Direct toxicological data for 3-Bromo-5-hydroxybenzenesulfonamide is not readily available.

Therefore, we must assess the hazards of structurally related chemicals to construct a reliable,

albeit inferred, safety profile. The presence of a brominated aromatic ring, a hydroxyl group,

and a sulfonamide moiety suggests specific potential hazards.

Analysis of similar compounds, such as 3-bromo-5-hydroxybenzaldehyde, 3-bromo-5-

nitrobenzenesulfonamide, and other brominated aromatics, reveals a consistent pattern of

hazards.[3][4][5][6]

Table 2: Probable GHS Hazard Profile
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Hazard Class GHS Category Hazard Statement
Rationale / Basis
from Analogous
Compounds

Acute Toxicity, Oral Category 4
H302: Harmful if

swallowed

This is a common

classification for

related brominated

aromatic compounds.

[3][4][5][6][7]

Skin

Corrosion/Irritation
Category 2

H315: Causes skin

irritation

Nearly all examined

analogs report skin

irritation.[3][4][5][7][8]

[9]

Serious Eye

Damage/Irritation
Category 2 / 1

H319: Causes serious

eye irritation / H318:

Causes serious eye

damage

The potential for

serious eye irritation

or damage is high, as

seen in related

aldehydes and

sulfonamides.[3][7][8]

[9][10]

Specific Target Organ

Toxicity (Single

Exposure)

Category 3
H335: May cause

respiratory irritation

Inhalation of dust from

similar solid

compounds is known

to cause respiratory

tract irritation.[3][4][7]

[9][10]

Signal Word:Warning (Potentially Danger if serious eye damage is confirmed)

Section 3: Safe Handling and Personal Protective
Equipment (PPE)
Given the inferred hazards, a stringent set of handling protocols is required. The primary goal is

to prevent all routes of exposure: dermal, ocular, inhalation, and ingestion.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 8 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-hydroxybenzaldehyde
https://achmem.com/products/cat-no-amcs028327
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-hydroxybenzonitrile
https://pubchem.ncbi.nlm.nih.gov/compound/4-Bromobenzenesulfonamide
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11941&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-hydroxybenzaldehyde
https://achmem.com/products/cat-no-amcs028327
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-hydroxybenzonitrile
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11941&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAH6043603&productDescription=3-BRMO-N-METHLBNZENESULFONA+1G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR5927_msds.pdf
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-hydroxybenzaldehyde
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11941&PLANT=d__ALF
https://www.fishersci.com/store/msds?partNumber=AAH6043603&productDescription=3-BRMO-N-METHLBNZENESULFONA+1G&vendorId=VN00024248&countryCode=US&language=en
https://store.apolloscientific.co.uk/storage/msds/OR5927_msds.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18361&PLANT=d__ALF
https://pubchem.ncbi.nlm.nih.gov/compound/3-Bromo-5-hydroxybenzaldehyde
https://achmem.com/products/cat-no-amcs028327
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA11941&PLANT=d__ALF
https://store.apolloscientific.co.uk/storage/msds/OR5927_msds.pdf
https://assets.thermofisher.cn/DirectWebViewer/private/results.aspx?page=NewSearch&LANGUAGE=d__EN&SUBFORMAT=d__CGV4&SKU=ALFAAA18361&PLANT=d__ALF
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b13524657?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Engineering Controls: The First Line of Defense
The causality behind using engineering controls is to contain the chemical at the source,

minimizing reliance on PPE.

Fume Hood: All weighing and manipulation of solid 3-Bromo-5-
hydroxybenzenesulfonamide, as well as the handling of its solutions, must be conducted

inside a certified chemical fume hood. This is critical to prevent inhalation of airborne

particulates and aerosols.[9][11]

Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive

emissions.

Personal Protective Equipment (PPE): A Necessary
Barrier
PPE is essential but should be considered the last line of defense after engineering controls.

Hand Protection: Wear nitrile or neoprene gloves that have been inspected for tears or

pinholes before each use. The consistent reporting of skin irritation across analogous

compounds makes robust hand protection non-negotiable.[8] After handling, remove gloves

using the proper technique (without touching the outer surface) and wash hands thoroughly

with soap and water.[9]

Eye Protection: Chemical safety goggles are mandatory. Given the potential for serious eye

damage[3], a face shield should also be worn when handling larger quantities or when there

is a significant risk of splashing.[11]

Skin and Body Protection: A buttoned lab coat must be worn at all times. Ensure it is clean

and laundered separately from personal clothing.[9]

Respiratory Protection: If for any reason work must be conducted outside of a fume hood

(e.g., during a large spill cleanup), a NIOSH-approved respirator with a particulate filter (N95

or better) is required.
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Caption: Emergency Response Logic for Accidental Exposure.

Section 6: Toxicological Profile (Inferred)
While no specific studies on 3-Bromo-5-hydroxybenzenesulfonamide exist, the toxicological

profile can be inferred from its functional groups and the data from analogous compounds.

Acute Effects: The primary acute risks are irritation to the skin, eyes, and respiratory system,

and potential harm if swallowed. [3][4][5][7][8][9][10]* Chronic Effects: No data is available on

the chronic effects, carcinogenicity, or mutagenicity of this specific compound. As a standard

precaution for any novel chemical, chronic exposure should be avoided entirely.
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Section 7: Disposal Considerations
Chemical waste must be managed responsibly to protect personnel and the environment.

Procedure: Dispose of this compound and any contaminated materials in a designated

hazardous waste container. [7]The container must be clearly labeled as hazardous chemical

waste, listing the full chemical name.

Regulatory: Follow all local, state, and federal regulations for hazardous waste disposal. Do

not dispose of this chemical down the drain.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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Contact
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